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Compound of Interest

Compound Name: (4-Chlorothiophen-2-yl)methanol

Cat. No.: B1530541

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available safety and handling
information for (4-Chlorothiophen-2-yl)methanol (CAS No. 233280-30-3). Due to the limited
availability of specific toxicological data for this compound, this guide emphasizes a
precautionary approach based on its Globally Harmonized System (GHS) classification and
general principles for handling chlorinated organic compounds and research chemicals with
unknown toxicity. This document is intended to be a resource for laboratory personnel to
conduct risk assessments and implement appropriate safety controls.

Chemical Identification and Physical Properties
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Identifier Value

IUPAC Name (4-chlorothiophen-2-yl)methanol
CAS Number 233280-30-3

Molecular Formula CsHsCIOS

Molecular Weight 148.61 g/mol

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Hazard Identification and Classification

The primary source of hazard information for (4-Chlorothiophen-2-yl)methanol is its GHS
classification as provided in the PubChem database.[1] It is crucial to note that this
classification is based on natifications to the ECHA C&L Inventory and may not be derived from
comprehensive toxicological studies.

GHS Hazard Summary Table[1]
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Hazard ) ] Hazard
Hazard Class Pictogram Signal Word
Category Statement
Acute Toxicity, ) H302: Harmful if
Category 4 Warning
Oral swallowed
Acute Toxicity, ) H312: Harmful in
Category 4 Warning ) )
Dermal contact with skin
Skin
] o ] H315: Causes
Corrosion/Irritatio  Category 2 Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye Category 2A Warning serious eye
Irritation irritation
Acute Toxicity, _ H332: Harmful if
) Category 4 Warning )
Inhalation inhaled
Specific Target
Organ Toxicity, H335: May
Single Exposure;  Category 3 Warning cause respiratory
Respiratory Tract irritation
Irritation

Precautionary Statements[1]

A comprehensive list of precautionary statements is provided in the PubChem database. Key
recommendations include:

o Prevention (P2xx): Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly
after handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a
well-ventilated area. Wear protective gloves/protective clothing/eye protection/face
protection.

e Response (P3xx): IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell. IF ON SKIN: Wash with plenty of soap and water. IF INHALED: Remove victim to
fresh air and keep at rest in a position comfortable for breathing. IF IN EYES: Rinse
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cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing.

o Storage (P4xx): Store in a well-ventilated place. Keep container tightly closed. Store locked
up.

» Disposal (P5xx): Dispose of contents/container to an approved waste disposal plant.

Toxicological Data: A Critical Data Gap

Extensive searches for specific toxicological data for (4-Chlorothiophen-2-yl)methanol,
including LD50 (oral, dermal), LC50 (inhalation), detailed skin and eye irritation studies, and
assessments of carcinogenicity, mutagenicity, and reproductive toxicity, did not yield any
specific results for this compound.

Therefore, in the absence of specific data, it is prudent to treat (4-Chlorothiophen-2-
yl)methanol as a substance with unknown long-term health effects and to handle it with a high
degree of caution. The safety protocols outlined in this guide are based on this principle and
the available GHS hazard information.

Experimental Protocols and Methodologies

No specific experimental protocols for the safety assessment of (4-Chlorothiophen-2-
yl)methanol were found in the public domain. Standard OECD guidelines for the testing of
chemicals would be the appropriate starting point for any future toxicological evaluation.

Safe Handling and Storage

Given the identified hazards and the lack of comprehensive toxicological data, the following
handling and storage procedures are recommended.

5.1. Engineering Controls

» All work with (4-Chlorothiophen-2-yl)methanol, including weighing and preparing solutions,
should be conducted in a certified chemical fume hood to minimize inhalation exposure.

e Ensure adequate ventilation in all storage and handling areas.
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o Safety showers and eyewash stations must be readily accessible and tested regularly.
5.2. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling (4-Chlorothiophen-2-yl)methanol.:

o Eye and Face Protection: Chemical safety goggles and a face shield are required to protect
against splashes.

o Skin Protection: A flame-resistant lab coat and appropriate chemical-resistant gloves (e.qg.,
nitrile, neoprene) are essential. Glove integrity should be checked before each use.

» Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-
approved respirator with an organic vapor cartridge is necessary.

5.3. Hygiene Practices

» Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.

» Do not eat, drink, or apply cosmetics in areas where this chemical is handled or stored.

o Contaminated work clothing should be removed and laundered separately from other
clothing.

5.4. Storage
o Store in a tightly closed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

e Store in a locked cabinet or other secure location to restrict access.

Accidental Release and First Aid Measures

6.1. Accidental Release
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o Small Spills: Absorb with an inert, non-combustible material (e.g., sand, vermiculite) and
place in a sealed container for disposal.

e Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent entry
into waterways. Notify safety personnel.

6.2. First Aid

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.

o Specific Hazards: May emit toxic fumes (carbon oxides, sulfur oxides, hydrogen chloride)
under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Disposal Considerations

» Dispose of waste in accordance with all applicable federal, state, and local regulations.

e Do not dispose of down the drain or into the environment.
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» Consult with your institution's environmental health and safety department for specific
guidance.

Logical and Workflow Diagrams

The following diagrams illustrate general safety principles and workflows applicable to the
handling of (4-Chlorothiophen-2-yl)methanol.
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Caption: Relationship between hazard identification, risk assessment, and control measures.
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Caption: Standard laboratory workflow for safely handling hazardous chemicals.
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Conclusion

(4-Chlorothiophen-2-yl)methanol is a research chemical with identified acute toxicity, skin,
eye, and respiratory irritation hazards. A significant lack of specific toxicological data
necessitates a highly cautious approach to its handling. Strict adherence to the use of
engineering controls, appropriate personal protective equipment, and sound laboratory hygiene
practices is essential to minimize the risk of exposure. All laboratory personnel must be
thoroughly trained on the potential hazards and safe handling procedures outlined in this guide
before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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